![molecular formula C16H18N2O3 B286071 ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate](/img/structure/B286071.png)
ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate, also known as EMPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. EMPC is a pyrazole derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and reducing the production of pro-inflammatory cytokines. This compound has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in the antioxidant defense system.
Biochemical and Physiological Effects:
This compound has been found to possess significant anti-inflammatory, analgesic, and antioxidant activities. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has been found to decrease blood glucose levels in diabetic rats and improve cognitive function in Alzheimer's disease models. This compound has also been found to reduce oxidative stress and improve mitochondrial function.
Advantages and Limitations for Lab Experiments
Ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to possess significant therapeutic properties. This compound has also been found to be relatively stable under various conditions. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can limit its bioavailability. This compound also has low toxicity, which can make it difficult to determine its therapeutic dose.
Future Directions
There are several future directions for research on ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate. One area of research is to investigate the potential use of this compound in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another area of research is to explore the mechanism of action of this compound and its potential targets. Additionally, future research can focus on improving the bioavailability of this compound and developing more effective formulations. Finally, future research can investigate the potential use of this compound in combination with other drugs for enhanced therapeutic effects.
Conclusion:
This compound is a pyrazole derivative that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. Future research can focus on investigating the potential use of this compound in the treatment of various diseases, exploring its mechanism of action, improving its bioavailability, and developing more effective formulations.
Synthesis Methods
Ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate can be synthesized using various methods, including the reaction of ethyl acetoacetate, 4-methylbenzaldehyde, and hydrazine hydrate in ethanol under reflux conditions. Another method involves the reaction of ethyl acetoacetate, 4-methylbenzaldehyde, and phenylhydrazine in the presence of acetic acid. The synthesis of this compound has also been achieved using microwave irradiation and ultrasound-assisted methods.
Scientific Research Applications
Ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate has been extensively studied for its potential therapeutic properties. It has been found to possess significant anti-inflammatory, analgesic, and antioxidant activities. This compound has also been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to decrease blood glucose levels in diabetic rats and improve cognitive function in Alzheimer's disease models.
Properties
Molecular Formula |
C16H18N2O3 |
---|---|
Molecular Weight |
286.33 g/mol |
IUPAC Name |
ethyl 5-acetyl-4-methyl-1-(4-methylphenyl)pyrazole-3-carboxylate |
InChI |
InChI=1S/C16H18N2O3/c1-5-21-16(20)14-11(3)15(12(4)19)18(17-14)13-8-6-10(2)7-9-13/h6-9H,5H2,1-4H3 |
InChI Key |
PEGNUOYPRFTBCY-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=NN(C(=C1C)C(=O)C)C2=CC=C(C=C2)C |
Canonical SMILES |
CCOC(=O)C1=NN(C(=C1C)C(=O)C)C2=CC=C(C=C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.